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Executive Summary

N-(4-Trifluoromethylnicotinoyl)glycine, commonly known as TFNG, is primarily recognized
as a principal metabolite of the insecticide Flonicamid. First identified in the context of
Flonicamid's metabolic fate, TFNG has since been a subject of study in environmental science,
toxicology, and biochemistry. This technical guide provides a comprehensive overview of the
discovery, history, chemical properties, synthesis, and known biological interactions of TFNG. It
is intended to serve as a foundational resource for professionals in research and drug
development, offering detailed experimental protocols, quantitative data, and visualizations of
relevant biological pathways.

Discovery and History

The discovery of N-(4-Trifluoromethylnicotinoyl)glycine is intrinsically linked to the
development and metabolic profiling of the insecticide Flonicamid, which was discovered by
Ishihara Sangyo Kaisha, Ltd. in 1992.[1] TFNG was first identified as a major metabolite of
Flonicamid in plants and a minor metabolite in rats during routine toxicological and
environmental fate studies of the parent insecticide.[2] Its presence has been detected in a
variety of harvested crops, including cabbage, bell peppers, cucumbers, and oranges, as well
as in water sources, following the application of Flonicamid.[2] While not the focus of
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independent drug development, its consistent appearance as a metabolic byproduct has
necessitated a thorough understanding of its own toxicological and biological profile.

Chemical and Physical Properties

N-(4-Trifluoromethylnicotinoyl)glycine is a derivative of nicotinic acid, characterized by a
trifluoromethyl group at the 4-position and a glycine moiety attached via an amide linkage.

Property Value
2-[[4-(trifluoromethyl)pyridine-3-
UPAC Name ca[r[bo(nyl]amino]athi): );cid
CAS Number 207502-65-6
Molecular Formula CoH7F3N203
Molecular Weight 248.16 g/mol
Appearance Solid powder, light beige
Solubility Soluble in organic solvents such as acetone,

ethyl acetate, and methanol.

Data sourced from PubChem CID 46835486 and other chemical supplier information.[3]

Synthesis and Experimental Protocols

While TENG is primarily formed through biological transformation of Flonicamid, this section
details both the biological pathway and a general protocol for its chemical analysis.

Biological Formation Pathway

TFENG is a key intermediate in the biodegradation pathway of Flonicamid, particularly by soil
microorganisms such as Pseudaminobacter salicylatoxidans. The pathway involves a two-step
enzymatic process.[2]

M N-(4-Trifluoromethylnicotinoyl)glycinamide (TFNG-AM) Amidase N-(4-Trifluoromethylnicotinoyl)glycine (TFNG)
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Fig. 1: Metabolic pathway of Flonicamid to TFNG.

Experimental Protocol: Microbial Degradation of Flonicamid

This protocol is adapted from studies on the biodegradation of Flonicamid by
Pseudaminobacter salicylatoxidans.[2]

Culture Preparation: Cultivate P. salicylatoxidans in a suitable nutrient broth until it reaches
the logarithmic growth phase.

o Cell Harvesting and Preparation: Centrifuge the culture to harvest the bacterial cells. Wash
the cells with a phosphate buffer (pH 7.0) to remove residual media. Resuspend the cells in
the same buffer to a desired optical density.

o Degradation Assay: Add a known concentration of Flonicamid to the resting cell suspension.
Incubate the mixture under controlled conditions (e.g., 30°C with shaking).

e Sampling and Analysis: At various time intervals, withdraw aliquots of the suspension.
Centrifuge to remove the cells and analyze the supernatant for the presence of Flonicamid,
TFENG-AM, and TENG.

e Analytical Method: Use High-Performance Liquid Chromatography (HPLC) coupled with
Mass Spectrometry (MS) for the separation and identification of the compounds. A C18
column is typically used with a mobile phase gradient of acetonitrile and water. Mass
spectrometry in both positive and negative ion modes can be used for confirmation of the
metabolites.[2]

Analytical Methods

The quantification of TFNG in various matrices is crucial for metabolic and toxicological studies.
Experimental Protocol: HPLC-MS/MS Analysis of TENG in Oranges

This protocol is based on methods used for the analysis of Flonicamid and its metabolites in
citrus fruits.[4]
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o Sample Preparation: Homogenize orange samples and extract with an acetonitrile:water
mixture.

o Clean-up: Patrtition the extract with ethyl acetate after adjusting the pH. Dry the ethyl acetate
extract and reconstitute it in an appropriate solvent for LC-MS/MS analysis. For orange oll,
dissolve in hexane and partition with an acetonitrile:water mixture.

e LC-MS/MS Analysis:
o Chromatography: Use a C18 reverse-phase column.

o Mobile Phase: A gradient of water and acetonitrile, both with a small percentage of a
modifier like formic acid.

o Mass Spectrometry: Employ a triple quadrupole mass spectrometer operating in multiple
reaction monitoring (MRM) mode for high selectivity and sensitivity.

o Quantification: Use a matrix-matched calibration curve with a certified reference standard
of TENG. The limit of quantification (LOQ) for TFNG in oranges is typically around 0.01
mg/kg.

Toxicology and Biological Activity

The toxicological profile of TFNG has been evaluated as part of the safety assessment of
Flonicamid.

Acute and Sub-chronic Toxicity

Studies submitted to the Joint FAO/WHO Meeting on Pesticide Residues (JMPR) have
provided key toxicological data for TFNG.[2]
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Study Type Species Route Results
Acute Oral Toxicity Rat Oral LDso > 2000 mg/kg bw
Genotoxicity (Ames ] ]
In vitro Not genotoxic

Test)

] NOAEL.: 3.56 mg/kg
90-Day Dietary Study Rat (Male) Oral

bw/day

] NOAEL: 16.5 mg/kg

90-Day Dietary Study Rat (Female) Oral

bw/day

NOAEL: No-Observed-Adverse-Effect Level.[2]

Signaling Pathways and Mechanism of Action

Currently, there is a lack of specific research on the direct interaction of TFNG with cellular
signaling pathways. Its biological relevance is primarily understood in the context of being a
metabolite of Flonicamid. The parent compound, Flonicamid, acts as a feeding inhibitor in
insects, but the specific molecular targets and the direct effects of its metabolites, including
TFNG, on mammalian systems are not well-elucidated beyond general toxicity.[1] Further
research is required to determine if TFNG has any specific biological activity or if it modulates

any signaling pathways independently.

Conclusion

N-(4-Trifluoromethylnicotinoyl)glycine is a significant metabolite of the insecticide
Flonicamid. Its discovery and history are closely tied to the metabolic studies of its parent
compound. While its toxicological profile indicates low acute toxicity, a comprehensive
understanding of its potential for more subtle biological effects is still lacking. The provided
experimental protocols for its analysis are crucial for monitoring its presence in environmental
and food samples. Future research should focus on elucidating any specific molecular targets
or signaling pathways modulated by TFNG to fully characterize its biological significance. This
technical guide serves as a foundational document for researchers and professionals,
summarizing the current knowledge and highlighting areas for future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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